Ethyl 3-(4-nitrophenyl)-3-phenylprop-2-enoate

• CAS No.: 21320-81-0
• Molecular Formula: C17H15NO4
• Molecular Weight: 297.30 g/mol
• IUPAC Name: ethyl 3-(4-nitrophenyl)-3-phenylprop-2-enoate
• InChI: InChI=1S/C17H15NO4/c1-2-22-17(19)12-16(13-6-4-3-5-7-13)14-8-10-15(11-9-14)18(20)21/h3-12H,2H2,1H3
• InChI Key: XEKGHLBHNMAJKY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=C(C1=CC=CC=C1)C2=CC=C(C=C2)[N+](=O)[O-]

Description

Ethyl 3-(4-nitrophenyl)-3-phenylprop-2-enoate is a useful research compound. Its molecular formula is C17H15NO4 and its molecular weight is 297.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred suspension of sodium hydride, derived from 10.56 g. of a 50% suspension in mineral oil, in 400 ml. of 1,2-dimethoxyethane was added 51.6 g. of diethyl ethoxycarbonylmethylphosphonate, during 1 hour. When gas evolution ceased, a solution of 47.7 g. of 4-nitrobenzophenone in 400 ml. of 1,2-dimethoxyethane was added, dropwise, during 1.5 hours. Stirring was continued overnight and then the solvent was removed by evaporation in vacuo. The residue was partitioned between ethyl acetate and water. The layers were separated, and the water layer was extracted with fresh ethyl acetate. The combined ethyl acetate solutions were evaporated in vacuo to give the title compound as an oil, which slowly solidified.

Synthesis routes and methods II

Procedure details